Cas no 1214875-26-9 (7,7-difluoro-5-oxa-2-azaspiro[3.4]octane)

• Product Name: 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane
• CAS No: 1214875-26-9
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 4563326
• Update Time: 2025-06-10

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 7,7-Difluoro-5-Oxa-2-Aza-Spiro[3.4]Octane(WX100251)
• 7,7-DIFLUORO-5-OXA-2-AZASPIRO[3.4]OCTANE
• 5-Oxa-2-azaspiro[3.4]octane, 7,7-difluoro-
• 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane

• Inchi： 1S/C6H9F2NO/c7-6(8)1-5(10-4-6)2-9-3-5/h9H,1-4H2
• InChI Key： GJAUUPPAJTVUHL-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)CO2)CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane

Introduction to 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane (CAS No. 1214875-26-9)

7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane (CAS No. 1214875-26-9) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The presence of difluoro and oxo functionalities in the molecule further enhances its chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane consists of a spirocyclic core with a five-membered ring fused to a four-membered ring, incorporating an oxygen atom and a nitrogen atom. The difluoro substitution at the 7-position adds unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural feature is particularly important in the context of drug design, where subtle changes in molecular architecture can significantly impact pharmacological activity.

Recent studies have highlighted the potential of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action is believed to involve the inhibition of key inflammatory mediators, such as cytokines and chemokines, which play a crucial role in the pathogenesis of these conditions.

In addition to its anti-inflammatory effects, 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The pharmacokinetic properties of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. The compound has been shown to have good oral bioavailability and a long half-life, suggesting that it could be administered less frequently while maintaining therapeutic efficacy.

Safety and toxicity assessments are critical aspects of drug development, and several studies have been conducted to evaluate the safety profile of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane. In vitro and in vivo toxicity tests have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for further clinical evaluation.

The potential applications of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane extend beyond its anti-inflammatory and antiviral properties. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and cancer. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, its ability to modulate specific signaling pathways involved in cancer progression makes it an attractive candidate for cancer therapy.

In conclusion, 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane (CAS No. 1214875-26-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.